Cas no 2580093-45-2 (rac-(1R,2R,4R,5R)-5-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-2-carboxylic acid)

• Product Name: rac-(1R,2R,4R,5R)-5-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-2-carboxylic acid
• CAS No: 2580093-45-2
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 6302603
• PubChem ID: 165894383
• Update Time: 2025-07-01

rac-(1R,2R,4R,5R)-5-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27730264
• 2580093-45-2
• rac-(1R,2R,4R,5R)-5-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-2-carboxylic acid

• Inchi： 1S/C17H21NO4/c19-16(20)14-8-13-7-6-12(14)9-15(13)18-17(21)22-10-11-4-2-1-3-5-11/h1-5,12-15H,6-10H2,(H,18,21)(H,19,20)/t12-,13-,14-,15-/m1/s1
• InChI Key： AFKGDOWNCCMFKW-KBUPBQIOSA-N
• SMILES： OC([C@@H]1C[C@H]2CC[C@@H]1C[C@H]2NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 303.14705815g/mol
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,2R,4R,5R)-5-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-2-carboxylic acid

Professional Introduction to Rac-(1R,2R,4R,5R)-5-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-2-carboxylic Acid (CAS No. 2580093-45-2)

Rac-(1R,2R,4R,5R)-5-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-2-carboxylic acid, identified by its CAS number 2580093-45-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic amino acids, characterized by its unique three-membered ring structure fused with two six-membered rings, making it a structurally complex and intriguing molecule.

The structural framework of rac-(1R,2R,4R,5R)-5-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-2-carboxylic acid imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active agents. The presence of multiple stereocenters at the 1, 2, 4, and 5 positions contributes to its chiral nature, which is crucial for developing enantiomerically pure drugs that exhibit enhanced efficacy and reduced side effects.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from bicyclic scaffolds due to their potential to interact with biological targets in unique ways. The benzyloxy carbonyl group attached to the amino functionality serves as a protective group in peptide synthesis and drug development, allowing for controlled modification and subsequent deprotection steps. This feature makes rac-(1R,2R,4R,5R)-5-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-2-carboxylic acid a versatile building block for constructing complex molecules.

One of the most compelling aspects of this compound is its application in the synthesis of neuroactive compounds. Bicyclic structures are frequently found in natural products and have shown promise in modulating central nervous system (CNS) receptors and enzymes. Preliminary studies have indicated that derivatives of this compound may exhibit properties relevant to the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The precise stereochemistry of rac-(1R,2R,4R,5R)-5-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-2-carboxylic acid is particularly important in these contexts, as even minor variations in configuration can significantly alter biological activity.

The pharmaceutical industry has been actively exploring the potential of this compound as a precursor for next-generation drugs. Its structural complexity allows for modifications that can optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Researchers are investigating how variations in the benzyloxy carbonyl group and other functional moieties can enhance binding affinity to therapeutic targets while minimizing off-target effects.

Moreover, the synthetic utility of rac-(1R,2R,4R,5R)-5-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-2-carboxylic acid has been demonstrated in several high-profile studies. Its incorporation into peptidomimetics and other heterocyclic compounds has led to the discovery of novel molecules with significant therapeutic potential. The ability to fine-tune its stereochemistry opens up avenues for developing libraries of compounds with tailored biological activities.

In conclusion, rac-(1R,2R,4R,5R)-5-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-2-carboxylic acid (CAS No. 2580093-45-2) represents a fascinating example of how structural complexity can be leveraged to develop innovative pharmaceuticals. Its unique features make it an indispensable tool for synthetic chemists and medicinal chemists alike, contributing to advancements in drug discovery and development across multiple therapeutic areas.